Cas no 89593-75-9 (3(2H)-Pyridazinone, 4-chloro-5-fluoro-2-(4-nitrophenyl)-)

3(2H)-Pyridazinone, 4-chloro-5-fluoro-2-(4-nitrophenyl)- structure
89593-75-9 structure
Product Name:3(2H)-Pyridazinone, 4-chloro-5-fluoro-2-(4-nitrophenyl)-
CAS No:89593-75-9
MF:C10H5ClFN3O3
MW:269.616404294968
CID:595438
PubChem ID:14201273
Update Time:2025-04-19

3(2H)-Pyridazinone, 4-chloro-5-fluoro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4-chloro-5-fluoro-2-(4-nitrophenyl)-
    • 4-chloro-5-fluoro-2-(4-nitrophenyl)pyridazin-3-one
    • DTXSID50557312
    • 4-Chloro-5-fluoro-2-(4-nitrophenyl)pyridazin-3(2H)-one
    • SCHEMBL10812875
    • 89593-75-9
    • Inchi: 1S/C10H5ClFN3O3/c11-9-8(12)5-13-14(10(9)16)6-1-3-7(4-2-6)15(17)18/h1-5H
    • InChI Key: NOSANBSVGHPCAX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN(C1=O)C1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 269.0003469g/mol
  • Monoisotopic Mass: 269.0003469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 78.5Ų
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